Cas no 2172231-58-0 (3-bromo-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine)

• Product Name: 3-bromo-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine
• CAS No: 2172231-58-0
• MF: C₁₀H₇BrClNOS
• MW: 304.59067940712
• CID: 5853992
• PubChem ID: 165522023
• Update Time: 2025-06-19

3-bromo-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine
• 3-bromo-2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}pyridine
• EN300-1290083
• 2172231-58-0

• Inchi： 1S/C10H7BrClNOS/c11-8-2-1-5-13-10(8)15-6-7-3-4-9(12)14-7/h1-5H,6H2
• InChI Key： WYPUVPZAJXWGDA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1SCC1=CC=C(O1)Cl

Computed Properties

• Exact Mass: 302.91203g/mol
• Monoisotopic Mass: 302.91203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.3Ų

Additional information on 3-bromo-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine

3-Bromo-2-{(5-Chlorofuran-2-yl)methylsulfanyl}pyridine (CAS No. 2172231-58-0): An Overview of a Promising Compound in Medicinal Chemistry

3-Bromo-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine (CAS No. 2172231-58-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a bromine atom and a 5-chlorofuran substituent in its structure adds to its complexity and potential for targeted drug design.

The chemical structure of 3-bromo-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine is characterized by a pyridine ring with a bromine atom at the 3-position and a sulfanyl group at the 2-position, which is further substituted with a 5-chlorofuran moiety. This intricate arrangement of functional groups provides a foundation for exploring its interactions with various biological targets. Recent studies have highlighted the importance of such structural modifications in enhancing the pharmacological properties of pyridine derivatives.

In the context of drug discovery, 3-bromo-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine has shown promising results in several preclinical studies. One notable application is its potential as an anticancer agent. Research has demonstrated that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-bromo-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine exhibited potent cytotoxic effects against human breast cancer cells, with minimal toxicity to normal cells.

Beyond its anticancer properties, 3-bromo-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine has also been investigated for its anti-inflammatory activity. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have shown that this compound can effectively reduce inflammation by modulating key inflammatory mediators such as cytokines and chemokines. A recent study in the Inflammation Research journal highlighted the ability of 3-bromo-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.

The pharmacokinetic properties of 3-bromo-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine have also been evaluated to ensure its suitability for therapeutic use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for optimizing drug delivery and efficacy. For example, a pharmacokinetic analysis published in the Bioorganic & Medicinal Chemistry Letters demonstrated that 3-bromo-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine has good oral bioavailability and a reasonable half-life, making it a viable candidate for further development as an oral medication.

To further enhance its therapeutic potential, researchers are exploring various strategies to improve the solubility and stability of 3-bromo-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine. One approach involves the use of prodrug strategies, where the compound is modified to enhance its physicochemical properties while maintaining its biological activity. Another strategy involves the development of nanocarrier systems to improve drug delivery and target specificity. These advancements are expected to contribute significantly to the clinical translation of this compound.

In conclusion, 3-bromo-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine (CAS No. 2172231-58-0) represents a promising compound with diverse therapeutic applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound holds significant promise for addressing unmet medical needs in areas such as cancer and inflammatory diseases.